N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE

• Molecular Formula: C23H29N3O3S2
• Molecular Weight: 459.6g/mol
• IUPAC Name: N,N-diethyl-4-[3-(3-hydroxypropyl)-2-(3-methylphenyl)imino-1,3-thiazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H29N3O3S2/c1-4-25(5-2)31(28,29)21-12-10-19(11-13-21)22-17-30-23(26(22)14-7-15-27)24-20-9-6-8-18(3)16-20/h6,8-13,16-17,27H,4-5,7,14-15H2,1-3H3
• InChI Key: KFWVWVHEONJKOU-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C2=CSC(=NC3=CC=CC(=C3)C)N2CCCO

Description

N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE is a complex organic compound with a unique structure that combines several functional groupsIts structure includes a thiazole ring, a benzenesulfonamide group, and several substituents that contribute to its chemical properties and reactivity .

Preparation Methods

The synthesis of N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE involves multiple steps, starting with the preparation of the thiazole ring and subsequent functionalization. The reaction conditions typically involve the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of sulfoxides or sulfones, while reduction reactions may yield amines or alcohols .

Scientific Research Applications

N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be investigated for its therapeutic potential, including its effects on specific molecular targets and pathways. Additionally, this compound may have industrial applications, such as in the development of new materials or chemical processes .

Mechanism of Action

The mechanism of action of N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include signal transduction, metabolic processes, or other cellular functions.

Comparison with Similar Compounds

When compared to similar compounds, N,N-DIETHYL-4-[3-(3-HYDROXYPROPYL)-2-[(3-METHYLPHENYL)IMINO]-1,3-THIAZOL-4(3H)-YL]-1-BENZENESULFONAMIDE stands out due to its unique combination of functional groups and structural features. Similar compounds may include other thiazole derivatives, benzenesulfonamides, or molecules with similar substituents.